Cas no 1001478-90-5 (N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 1001478-90-5
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 4766438
• PubChem ID: 7538443
• Update Time: 2025-11-01

N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• CK37
• N-(3,5-dimethylphenyl)-2-[[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(3,5-Dimethylphenyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-{[5-(4-ethylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• Z1889861301
• N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H22N4OS/c1-4-15-5-7-16(8-6-15)19-22-20(24-23-19)26-12-18(25)21-17-10-13(2)9-14(3)11-17/h5-11H,4,12H2,1-3H3,(H,21,25)(H,22,23,24)
• InChI Key： PSJVIOBOAOSNIY-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C2C=CC(=CC=2)CC)=N1)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• XLogP3: 4.9
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 1001478-90-5)

N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, with the CAS number 1001478-90-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a 1,2,4-triazole core with an acetamide moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or antifungal agent, aligning with current trends in drug discovery for targeted therapies.

The compound's molecular structure includes a 3,5-dimethylphenyl group and a 4-ethylphenyl substituent, which enhance its lipophilicity and binding affinity. These characteristics make it a candidate for modulating protein-protein interactions, a hot topic in precision medicine. Recent studies have explored its role in signal transduction pathways, addressing common search queries like "how do triazole derivatives work in cellular signaling?" or "what are the latest advances in acetamide-based drugs?"

From a synthetic chemistry perspective, CAS 1001478-90-5 is synthesized via multi-step reactions involving thioether linkage formation and amide coupling. Its purity and stability are critical for reproducibility in bioassays, a concern frequently raised in forums discussing research-grade chemicals. Analytical techniques such as HPLC and NMR are employed to validate its structure, ensuring compliance with industry standards for high-throughput screening.

Environmental and safety profiles of N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide are also under scrutiny, reflecting broader societal interest in green chemistry. Researchers are investigating biodegradable alternatives to traditional solvents used in its synthesis, responding to searches like "sustainable methods for triazole derivative production." Additionally, computational modeling (in silico studies) predicts its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a methodology trending in AI-driven drug design.

In agrochemical contexts, this compound's potential as a plant growth regulator or pesticide intermediate aligns with the growing demand for crop protection solutions. Its mechanism may involve disrupting fungal cell membranes, a subject often searched alongside terms like "novel triazole fungicides 2024." However, regulatory approvals require extensive ecotoxicity data, emphasizing the need for balanced efficacy and environmental safety.

The commercial availability of CAS 1001478-90-5 through specialty chemical suppliers caters to academic and industrial labs. Procurement discussions frequently highlight keywords such as "bulk suppliers of 1,2,4-triazole acetamides" or "custom synthesis of CAS 1001478-90-5." Storage recommendations typically advise protection from light and moisture, with stability data accessible via SDS (Safety Data Sheets).

Future directions for this compound include exploring its synergistic effects with other bioactive molecules, a strategy popularized by combinatorial chemistry. Patent landscapes reveal ongoing innovations around its derivatives, addressing queries like "recent patents on triazole-containing pharmaceuticals." As the scientific community prioritizes molecular diversity for drug discovery, N-(3,5-dimethylphenyl)-2-{5-(4-ethylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide remains a versatile scaffold for further optimization.